Cas no 367907-25-3 (7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 367907-25-3
• MF: C₁₈H₁₅ClN₆O
• MW: 366.80430150032
• CID: 6336081
• PubChem ID: 4344112
• Update Time: 2025-11-01

7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• Oprea1_688226
• 7-(2-chlorophenyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 367907-25-3
• 7-(2-CHLOROPHENYL)-5-METHYL-N-(PYRIDIN-3-YL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE
• Oprea1_734370
• SR-01000908217
• SR-01000908217-1
• F1038-0575
• AKOS002376616

• Inchi： 1S/C18H15ClN6O/c1-11-15(17(26)24-12-5-4-8-20-9-12)16(13-6-2-3-7-14(13)19)25-18(23-11)21-10-22-25/h2-10,16H,1H3,(H,24,26)(H,21,22,23)
• InChI Key： ZKEUIFUFPKQYDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(NC2C=NC=CC=2)=O)=C(C)NC2=NC=NN12

Computed Properties

• Exact Mass: 366.0995868g/mol
• Monoisotopic Mass: 366.0995868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Introduction to 7-(2-Chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 367907-25-3)

7-(2-Chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 367907-25-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide is characterized by a triazolopyrimidine core functionalized with a 2-chlorophenyl group at the 7-position and a pyridin-3-yl group at the N-position. The presence of these substituents imparts specific pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes involved in the replication process.

In addition to its antiviral properties, 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide has shown promising anticancer activity. A study conducted by a team of researchers at the National Cancer Institute revealed that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. These properties suggest that the compound could be administered orally with minimal dosing frequency.

To further explore the therapeutic potential of 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

The synthesis of 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide involves a multi-step process that includes the formation of the triazolopyrimidine core followed by functionalization with the desired substituents. The synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

In conclusion, 7-(2-chlorophenyl)-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 367907-25-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in future drug discovery efforts.